Cas no 883526-60-1 (2-(Cyclopropylmethoxy)-5-methylbenzaldehyde)

• Product Name: 2-(Cyclopropylmethoxy)-5-methylbenzaldehyde
• CAS No: 883526-60-1
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 4718366
• Update Time: 2025-06-14

2-(Cyclopropylmethoxy)-5-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(CYCLOPROPYLMETHOXY)-5-METHYLBENZALDEHYDE
• BB 0262269
• 2-(Cyclopropylmethoxy)-5-methylbenzaldehyde

• Inchi： 1S/C12H14O2/c1-9-2-5-12(11(6-9)7-13)14-8-10-3-4-10/h2,5-7,10H,3-4,8H2,1H3
• InChI Key： MEXVVIPGAWDGMK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1C=O)CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(Cyclopropylmethoxy)-5-methylbenzaldehyde

Comprehensive Overview of 2-(Cyclopropylmethoxy)-5-methylbenzaldehyde (CAS No. 883526-60-1)

2-(Cyclopropylmethoxy)-5-methylbenzaldehyde (CAS No. 883526-60-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropylmethoxy and methylbenzaldehyde functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, C₁₂H₁₄O₂, combines aromatic and aliphatic properties, making it valuable for designing drug candidates and crop protection agents.

The growing interest in 2-(Cyclopropylmethoxy)-5-methylbenzaldehyde aligns with the surge in demand for small-molecule therapeutics and sustainable agrochemicals. Researchers frequently explore its potential in structure-activity relationship (SAR) studies, particularly for modulating enzyme inhibition or receptor binding. Its aldehyde moiety offers a reactive site for further derivatization, enabling the creation of libraries for high-throughput screening (HTS).

In the context of green chemistry, 883526-60-1 is often discussed for its role in atom-efficient synthesis. Modern synthetic routes emphasize catalytic methods to reduce waste, a topic highly relevant to industries aiming for Environmental, Social, and Governance (ESG) compliance. Users searching for "eco-friendly aldehyde synthesis" or "cyclopropyl ether applications" will find this compound noteworthy due to its balance of reactivity and stability.

From a commercial perspective, 2-(Cyclopropylmethoxy)-5-methylbenzaldehyde is cataloged by major chemical suppliers as a building block for custom synthesis. Its pricing and availability are frequently queried alongside terms like "CAS 883526-60-1 supplier" or "bulk aldehyde intermediates." The compound’s purity (>97% by HPLC) and compatibility with Grignard reactions or reductive amination further enhance its utility.

Recent publications highlight its incorporation into heterocyclic scaffolds, addressing trends in fragment-based drug discovery (FBDD). For instance, its derivatization into benzimidazole or quinoline analogs resonates with searches for "novel kinase inhibitors" or "antifungal lead compounds." Such applications underscore its relevance in precision medicine and agricultural innovation.

Analytical protocols for 883526-60-1 often involve GC-MS or NMR spectroscopy, with users seeking "characterization data for 5-methylbenzaldehyde derivatives." Stability studies under varying pH and temperature conditions are also common inquiries, reflecting its practical handling requirements.

In summary, 2-(Cyclopropylmethoxy)-5-methylbenzaldehyde (CAS No. 883526-60-1) exemplifies the intersection of chemical innovation and industrial demand. Its adaptability across life sciences and material chemistry ensures sustained interest, driven by both academic curiosity and commercial viability.